6-Methoxynicotinamide
6-Methoxynicotinamide
JBSNF-000088 is an inhibitor of nicotinamide N-methyltransferase (NNMT; IC50s = 1.8, 2.8, and 5 µM for human, monkey, and mouse NNMT, respectively). It inhibits NNMT and reduces 1-methyl-nicotinamide (MNA) levels in U2OS and 3T3L1 cells (IC50s = 1.6 and 6.3 µM, respectively). JBSNF-000088 (50 mg/kg) reduces visceral white adipose tissue (WAT) MNA levels, body weight, fed blood glucose levels, and plasma and liver triglyceride levels, and improves oral glucose tolerance in a mouse model of diet-induced obesity (DIO). It also improves glucose tolerance, without affecting body weight, in the ob/ob and db/db mouse models of insulin resistance and diabetes, respectively.
JBSNF-000088 is an inhibitor of Nicotinamide N-methyltransferase (NNMT) for the treatment of metabolic disorders.
JBSNF-000088 is an inhibitor of Nicotinamide N-methyltransferase (NNMT) for the treatment of metabolic disorders.
Brand Name:
Vulcanchem
CAS No.:
7150-23-4
VCID:
VC0531163
InChI:
InChI=1S/C7H8N2O2/c1-11-6-3-2-5(4-9-6)7(8)10/h2-4H,1H3,(H2,8,10)
SMILES:
COC1=NC=C(C=C1)C(=O)N
Molecular Formula:
C7H8N2O2
Molecular Weight:
152.15 g/mol
6-Methoxynicotinamide
CAS No.: 7150-23-4
Cat. No.: VC0531163
Molecular Formula: C7H8N2O2
Molecular Weight: 152.15 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | JBSNF-000088 is an inhibitor of nicotinamide N-methyltransferase (NNMT; IC50s = 1.8, 2.8, and 5 µM for human, monkey, and mouse NNMT, respectively). It inhibits NNMT and reduces 1-methyl-nicotinamide (MNA) levels in U2OS and 3T3L1 cells (IC50s = 1.6 and 6.3 µM, respectively). JBSNF-000088 (50 mg/kg) reduces visceral white adipose tissue (WAT) MNA levels, body weight, fed blood glucose levels, and plasma and liver triglyceride levels, and improves oral glucose tolerance in a mouse model of diet-induced obesity (DIO). It also improves glucose tolerance, without affecting body weight, in the ob/ob and db/db mouse models of insulin resistance and diabetes, respectively. JBSNF-000088 is an inhibitor of Nicotinamide N-methyltransferase (NNMT) for the treatment of metabolic disorders. |
|---|---|
| CAS No. | 7150-23-4 |
| Molecular Formula | C7H8N2O2 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 6-methoxypyridine-3-carboxamide |
| Standard InChI | InChI=1S/C7H8N2O2/c1-11-6-3-2-5(4-9-6)7(8)10/h2-4H,1H3,(H2,8,10) |
| Standard InChI Key | KXDSMFBEVSJYRF-UHFFFAOYSA-N |
| SMILES | COC1=NC=C(C=C1)C(=O)N |
| Canonical SMILES | COC1=NC=C(C=C1)C(=O)N |
| Appearance | Solid powder |
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